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Compound of Interest

Compound Name: 2-Ethylbenzaldehyde

Cat. No.: B125284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for 2-Ethylbenzaldehyde (CAS No. 22927-

13-5). This document is intended to serve as a core resource for professionals in research,

drug development, and other scientific fields who handle this compound.

GHS Hazard Identification and Classification
2-Ethylbenzaldehyde is classified under multiple hazard categories according to the GHS.

The primary hazards are associated with its irritant properties to the skin, eyes, and respiratory

system, as well as potential acute toxicity if inhaled or ingested.[1]

GHS Pictograms and Signal Word
The following GHS pictograms are associated with the hazards of 2-Ethylbenzaldehyde:

Exclamation Mark: For skin and eye irritation, respiratory tract irritation, and acute toxicity.

The GHS signal word for 2-Ethylbenzaldehyde is Warning.[2][3]

Hazard Statements (H-phrases)
The GHS hazard statements provide specific information on the nature of the hazards. For 2-
Ethylbenzaldehyde, these include:
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H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[1][2][3]

Some sources also indicate it is a combustible liquid (H227), though this is more consistently

reported for its isomer, 4-ethylbenzaldehyde.

Precautionary Statements (P-phrases)
A comprehensive set of precautionary statements is recommended for handling 2-
Ethylbenzaldehyde to minimize risks. These are categorized into prevention, response,

storage, and disposal.

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1][2]

P264: Wash skin thoroughly after handling.[2]

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves/ eye protection/ face protection.[1][2]

Response:

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of water.[2]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[2]
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2]

P319: Get medical help if you feel unwell.[2]

P321: Specific treatment (see supplemental first aid instruction on this label).[2]

P332 + P317: If skin irritation occurs: Get medical help.[2]

P337 + P317: If eye irritation persists: Get medical help.[2]

P362 + P364: Take off contaminated clothing and wash it before reuse.[2]

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[2]

P405: Store locked up.[2]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Quantitative Data Summary
The following tables summarize the available quantitative data for 2-Ethylbenzaldehyde,

including its GHS classification and relevant physicochemical properties.

Table 1: GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302

Skin Corrosion/Irritation 2 H315

Serious Eye Damage/Eye

Irritation
2A H319

Acute Toxicity, Inhalation 4 H332

Specific Target Organ Toxicity

— Single Exposure

(Respiratory)

3 H335

Data sourced from Angene Chemical Safety Data Sheet.[1]

Table 2: Physicochemical Properties
Property Value Source(s)

Molecular Formula C₉H₁₀O [2][4][5]

Molecular Weight 134.18 g/mol [5][6]

Appearance Colorless to yellow liquid [4][7]

Boiling Point 209 - 212 °C [6][7]

Flash Point > 110 °C (> 230 °F) [7][8]

Density 1.02 g/mL at 25 °C [3][6]

Refractive Index n20/D 1.538 [3][6]

Solubility in Water Limited solubility [4]

Experimental Protocols for Hazard Determination
While specific experimental data for the GHS classification of 2-Ethylbenzaldehyde is not

publicly available, this section outlines the standard methodologies based on OECD guidelines

that are typically employed to determine the hazard classifications listed above.
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Acute Oral Toxicity (OECD 423)
The acute toxic class method is a stepwise procedure to assess the oral toxicity of a

substance.

Methodology:

Animal Model: Typically, female rats are used.

Procedure: The test substance is administered orally to a group of animals at one of a series

of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

Stepwise Dosing: The procedure is sequential, using three animals per step. The outcome of

the first step (mortality or survival) determines the next dose level. If no mortality occurs at a

given dose, the next higher dose is used. If mortality is observed, the next lower dose is

tested.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Classification: The substance is classified into a GHS category based on the dose at which

mortality is observed. For Category 4 (Harmful if swallowed), the LD50 is between 300 and

2000 mg/kg.

Skin Irritation (OECD 439)
This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the

potential of a substance to cause skin irritation.

Methodology:

Test System: A commercially available RhE model that mimics the properties of the human

epidermis is used.

Application: The test substance is applied topically to the surface of the RhE tissue.

Exposure and Incubation: The tissue is exposed to the substance for a defined period (e.g.,

15-60 minutes), after which it is rinsed and incubated for a post-exposure period (e.g., 42

hours).
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Viability Assessment: Cell viability is measured using a quantitative method, typically the

MTT assay. In this assay, the mitochondrial dehydrogenase activity of viable cells reduces

the MTT tetrazolium salt to a blue formazan product, which is then quantified by

spectrophotometry.

Classification: A substance is classified as a skin irritant (GHS Category 2) if the mean tissue

viability is reduced below a certain threshold (typically ≤ 50%) compared to the negative

control.

Serious Eye Irritation (OECD 492B)
The Reconstructed human Cornea-like Epithelium (RhCE) test method is an in vitro procedure

for identifying chemicals that can cause serious eye damage or eye irritation.

Methodology:

Test System: A three-dimensional RhCE model is used.

Application: The test substance is applied to the epithelial surface of the cornea model.

Exposure and Viability Measurement: After a defined exposure time, the cell viability of the

corneal tissue is determined using a method like the MTT assay.

Classification: The classification is based on the reduction in tissue viability. A chemical is

classified as causing serious eye irritation (GHS Category 2A) if it leads to a significant but

reversible reduction in viability within a specified range.

Respiratory Irritation
The assessment of respiratory irritation (Specific Target Organ Toxicity - Single Exposure, GHS

Category 3) is primarily based on a weight-of-evidence approach.

Methodology:

Human Data: Evidence from human exposure, such as case reports or occupational studies,

showing transient irritant effects in the respiratory tract.
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Animal Studies: Observations of respiratory irritation in animal inhalation toxicity studies

(e.g., OECD TG 403, 436). Signs include labored breathing, nasal discharge, and

histopathological changes in the respiratory tract.

Structure-Activity Relationships (SAR): Comparison with structurally similar compounds

known to be respiratory irritants.

Visualizations
The following diagrams illustrate key logical relationships and workflows relevant to the GHS

hazard assessment of chemical substances.
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In Vitro Testing (OECD 439)

GHS Classification

Test Substance Apply to Reconstructed
Human Epidermis (RhE)

Incubate & Measure
Cell Viability (MTT Assay) Viability <= 50%?

Category 2
(Irritant)Yes

Not Classified
as Irritant

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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